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Compound of Interest

Compound Name: Fezolamine

Cat. No.: B1217759

Fezolamine, an investigational antidepressant that acts as a serotonin, norepinephrine, and
dopamine reuptake inhibitor, requires careful handling and disposal due to its bioactive
properties.[1][2] Although never marketed, it is utilized in research settings.[1] Adherence to
proper disposal protocols is crucial to ensure personnel safety and environmental protection.
This guide provides detailed, step-by-step procedures for the safe disposal of Fezolamine,
aligning with general best practices for laboratory chemical and pharmaceutical waste
management.

Key Chemical and Physical Properties

A summary of Fezolamine's known properties is presented below. This information is essential
for a comprehensive understanding and safe handling of the compound.

Property Value
Molecular Formula C20H23Ns
Molecular Weight 305.4 g/mol
CAS Number 80410-36-2
Appearance Solid powder
Synonyms WIN-41,528-2

(Data sourced from PubChem and other chemical databases)[1][2][3][4][5]
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Experimental Protocols: Disposal Procedures

The following step-by-step process outlines the recommended procedure for the disposal of
Fezolamine. This protocol is based on general guidelines for the disposal of research
chemicals and pharmaceutical waste, as a specific Safety Data Sheet (SDS) with explicit
disposal instructions for Fezolamine is not readily available.

Step 1: Personal Protective Equipment (PPE)

Before handling Fezolamine, ensure appropriate PPE is worn. This includes:
o Safety goggles or a face shield

o Chemical-resistant gloves

e Alab coat

Step 2: Waste Segregation and Collection

e Do not dispose of Fezolamine down the drain or in regular trash.

» All solid Fezolamine waste, including contaminated consumables (e.g., weighing paper,
pipette tips), should be collected in a designated, clearly labeled hazardous waste container.

» For solutions containing Fezolamine, collect them in a separate, sealed, and properly
labeled container for liquid hazardous waste.

Step 3: Waste Labeling
The hazardous waste container must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Fezolamine"

The concentration and quantity of the waste

The date of accumulation
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Step 4: Storage of Waste

Store the hazardous waste container in a designated, secure area away from incompatible
materials. The storage area should be well-ventilated.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Adhere to all local, state, and federal regulations regarding pharmaceutical waste
disposal.[6][7]

Logical Workflow for Fezolamine Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Fezolamine waste in a laboratory setting.

Preparation

Click to download full resolution via product page
Caption: Workflow for the safe disposal of Fezolamine waste.

This comprehensive approach to the disposal of Fezolamine will help ensure the safety of
laboratory personnel and minimize the environmental impact of this research compound.
Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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